Cas no 1017777-64-8 (2-Chloro-6-fluoro-3-methoxyphenylacetonitrile)

• Product Name: 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile
• CAS No: 1017777-64-8
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• MDL: MFCD09832267
• CID: 1134749
• PubChem ID: 20111888
• Update Time: 2025-06-08

2-Chloro-6-fluoro-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluoro-3-methoxyphenyl)acetonitrile
• 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile
• DTXSID301246820
• 1017777-64-8
• CS-0439786
• MFCD09832267
• 2-(2-chloro-6-fluoro-3-methoxyphenyl)acetonitrile
• AKOS006283914
• JS-4562
• 2-Chloro-6-fluoro-3-methoxybenzeneacetonitrile

• MDL： MFCD09832267
• Inchi： 1S/C9H7ClFNO/c1-13-8-3-2-7(11)6(4-5-12)9(8)10/h2-3H,4H2,1H3
• InChI Key： FQLMUDDUHVESQG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC#N)F)OC

Computed Properties

• Exact Mass: 199.0200197g/mol
• Monoisotopic Mass: 199.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Additional information on 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile

Introduction to 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile (CAS No. 1017777-64-8)

2-Chloro-6-fluoro-3-methoxyphenylacetonitrile, with the CAS number 1017777-64-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of chloro, fluoro, and methoxy functional groups, which confer it with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile consists of a benzene ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 6-position, and a methoxy group at the 3-position. The acetonitrile moiety attached to the benzene ring further enhances its reactivity and functional versatility. This molecular configuration imparts specific electronic and steric properties that are crucial for its applications in drug discovery and development.

In recent years, 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile has been extensively studied for its potential as an intermediate in the synthesis of novel drugs targeting various diseases. One notable application is in the development of antiviral agents. Research has shown that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. The presence of halogen substituents, particularly chlorine and fluorine, enhances the lipophilicity and metabolic stability of these compounds, making them more effective in vivo.

Beyond antiviral applications, 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile has also shown promise in the development of anticancer drugs. Studies have demonstrated that derivatives of this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For instance, certain derivatives have been found to inhibit tyrosine kinases, which are often overexpressed in various types of cancer. The ability to modulate these enzymes makes these compounds attractive candidates for further preclinical and clinical evaluation.

The synthetic accessibility of 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile is another factor contributing to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step reactions starting from readily available starting materials, such as substituted benzene derivatives and nitriles. The optimization of these synthetic pathways has led to improved yields and reduced production costs, making it more feasible to incorporate this intermediate into drug discovery pipelines.

In addition to its pharmaceutical applications, 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile has also found use in the agrochemical industry. Derivatives of this compound have been explored for their potential as herbicides and fungicides due to their ability to disrupt key biological processes in plant pathogens. The unique combination of functional groups provides these compounds with high selectivity and low environmental impact, making them attractive alternatives to conventional agrochemicals.

The safety profile of 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile is an important consideration in its use as an intermediate in pharmaceutical and agrochemical products. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at relevant concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 2-Chloro-6-fluoro-3-methoxyphenylacetonitrile (CAS No. 1017777-64-8) is a multifunctional organic compound with significant potential in various fields of research and application. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in the synthesis of novel drugs and agrochemicals. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry and biology.